5HT6-ligand-1
5HT6-ligand-1
5HT6-ligand-1 is a potent 5-HT6 receptor ligand with a Ki of 1.43 nM.
Brand Name:
Vulcanchem
CAS No.:
1038988-11-2
VCID:
VC0007013
InChI:
InChI=1S/C20H22BrN3O2S/c1-22-11-13-23(14-12-22)15-16-5-4-7-19-17(16)9-10-24(19)27(25,26)20-8-3-2-6-18(20)21/h2-10H,11-15H2,1H3
SMILES:
CN1CCN(CC1)CC2=C3C=CN(C3=CC=C2)S(=O)(=O)C4=CC=CC=C4Br
Molecular Formula:
C₂₀H₂₂BrN₃O₂S
Molecular Weight:
448.4 g/mol
5HT6-ligand-1
CAS No.: 1038988-11-2
Inhibitors
VCID: VC0007013
Molecular Formula: C₂₀H₂₂BrN₃O₂S
Molecular Weight: 448.4 g/mol
| CAS No. | 1038988-11-2 |
|---|---|
| Product Name | 5HT6-ligand-1 |
| Molecular Formula | C₂₀H₂₂BrN₃O₂S |
| Molecular Weight | 448.4 g/mol |
| IUPAC Name | 1-(2-bromophenyl)sulfonyl-4-[(4-methylpiperazin-1-yl)methyl]indole |
| Standard InChI | InChI=1S/C20H22BrN3O2S/c1-22-11-13-23(14-12-22)15-16-5-4-7-19-17(16)9-10-24(19)27(25,26)20-8-3-2-6-18(20)21/h2-10H,11-15H2,1H3 |
| Standard InChIKey | AGKMPGSBLMAGAX-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)CC2=C3C=CN(C3=CC=C2)S(=O)(=O)C4=CC=CC=C4Br |
| Canonical SMILES | CN1CCN(CC1)CC2=C3C=CN(C3=CC=C2)S(=O)(=O)C4=CC=CC=C4Br |
| Description | 5HT6-ligand-1 is a potent 5-HT6 receptor ligand with a Ki of 1.43 nM. |
| Reference | [1]. Nirogi RVS, et al. Design, synthesis and pharmacological evaluation of 4-(piperazin-1-yl methyl)-N1-arylsulfonyl indole derivatives as 5-HT6 receptor ligands. Bioorg Med Chem Lett 22 (2012) 7431–7435 |
| PubChem Compound | 24965679 |
| Last Modified | Nov 11 2021 |
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